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Compound of Interest

Compound Name: L-histidinol

Cat. No.: B1607309 Get Quote

This technical support guide provides detailed instructions and answers to frequently asked

questions regarding the preparation and storage of L-histidinol stock solutions for research

applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving L-histidinol?

L-histidinol dihydrochloride is readily soluble in water.[1] For applications requiring an organic

solvent, Dimethyl sulfoxide (DMSO) can be used.[2][3] It is also soluble in aqueous buffers

such as PBS (pH 7.2).[2][3]

Q2: How do I prepare a stock solution of L-histidinol?

To prepare a stock solution, you can dissolve L-histidinol dihydrochloride in the solvent of your

choice, such as sterile water or DMSO. For aqueous solutions, you can directly dissolve the

crystalline solid in the buffer.[2] If you encounter precipitation or phase separation during

preparation, gentle heating and/or sonication can help with dissolution.[4] For cell culture

experiments, it is crucial to sterilize the stock solution, for example, by filtering it through a 0.22

µm filter.[4]

Q3: What are the recommended storage conditions and stability of L-histidinol stock

solutions?
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The storage conditions depend on the solvent and the desired storage duration. For long-term

storage, it is recommended to store L-histidinol (hydrochloride) as a solid at -20°C, where it is

stable for at least two years.[2]

Aqueous solutions are not recommended to be stored for more than one day.[2] A 5% aqueous

solution is stable at room temperature for at least 24 hours.[1] Frozen aqueous stock solutions

should not be used after one month.[1] Stock solutions in solvent can be stored at -20°C for

one month or at -80°C for up to six months.[4][5] To avoid degradation from repeated freeze-

thaw cycles, it is best to aliquot the stock solution into smaller volumes before storage.[4]

Q4: What are typical working concentrations for L-histidinol?

The optimal working concentration of L-histidinol depends on the specific application and cell

type. For example, in cell culture, protein synthesis is inhibited by 50% in the presence of 0.1

mM histidinol when the media contains 5 µM histidine.[1] Other studies have used

concentrations ranging from 1 mM to 15 mM for in-vitro experiments.[4] It is always

recommended to perform a dose-response experiment to determine the optimal concentration

for your specific experimental setup.

Troubleshooting Guide
Issue: My L-histidinol solution is cloudy or has formed a precipitate.

Possible Cause 1: Incomplete dissolution.

Solution: Gentle warming and/or sonication can aid in dissolving the compound.[4]

Possible Cause 2: Solution saturation.

Solution: Ensure you have not exceeded the solubility limit of L-histidinol in your chosen

solvent. Refer to the solubility data table below. You may need to prepare a more dilute

stock solution.

Possible Cause 3: Improper storage.

Solution: Aqueous solutions of L-histidinol are not recommended for long-term storage.

[2] If you are using a previously frozen aqueous stock, it is best to prepare a fresh solution
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if it is older than one month.[1]

Issue: I am observing unexpected physiological effects in my experiments.

Possible Cause: Organic solvent toxicity.

Solution: If you are using a DMSO stock solution for biological experiments, ensure that

the final concentration of DMSO in your working solution is low enough to not have

physiological effects.[2] It is crucial to make further dilutions of the stock solution into

aqueous buffers or isotonic saline before use.[2]

Quantitative Data Summary
Parameter Solvent Value Citations

Solubility Water 50 mg/mL [1]

PBS (pH 7.2) ~10 mg/mL [2][3]

DMSO ~5 mg/mL [2][3]

Storage (Solid) -20°C ≥ 2 years [2]

Room Temperature Desiccated [6]

2-8°C - [7]

Storage (Solution) Aqueous (RT)
Stable for at least 24

hours (5% solution)
[1]

Aqueous (Frozen)
Not recommended for

use after one month
[1]

Aqueous
Not recommended for

more than one day
[2]

In Solvent (-20°C) 1 month [4][5]

In Solvent (-80°C) 6 months [4][5]
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Experimental Protocol: Preparation of a Sterile 100
mM Aqueous L-Histidinol Stock Solution
Materials:

L-histidinol dihydrochloride (MW: 214.1 g/mol )[2][3]

Sterile, nuclease-free water

Sterile 15 mL conical tube

0.22 µm sterile syringe filter

Sterile syringe

Sterile microcentrifuge tubes for aliquoting

Procedure:

Calculate the required mass of L-histidinol dihydrochloride:

For a 10 mL solution of 100 mM L-histidinol:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 214.1 g/mol = 0.2141 g

Weigh out the L-histidinol dihydrochloride:

Carefully weigh 214.1 mg of L-histidinol dihydrochloride and transfer it to the 15 mL

conical tube.

Dissolve in sterile water:

Add 10 mL of sterile, nuclease-free water to the conical tube.

Vortex or gently swirl the tube until the powder is completely dissolved. The solution

should be clear and colorless.[1] If needed, gentle warming or sonication can be applied.
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[4]

Sterile filter the solution:

Draw the L-histidinol solution into the sterile syringe.

Attach the 0.22 µm sterile syringe filter to the syringe.

Dispense the solution through the filter into a new sterile container. This step is critical for

applications in cell culture.[4]

Aliquot and store:

Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents contamination and degradation from multiple freeze-

thaw cycles.[4]

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1][4][5]

Avoid storing aqueous solutions for more than one day if not frozen.[2]

Workflow and Decision Making
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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